4-[4-(Allyloxy)-3-methylbenzoyl]-3-hydroxy-5-(4-isopropylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C31H38N2O5
• Molecular Weight: 518.6 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(3-methyl-4-prop-2-enoxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C31H38N2O5/c1-5-17-38-26-12-11-25(20-22(26)4)29(34)27-28(24-9-7-23(8-10-24)21(2)3)33(31(36)30(27)35)14-6-13-32-15-18-37-19-16-32/h5,7-12,20-21,28,34H,1,6,13-19H2,2-4H3/b29-27+
• Standard InChI Key: UOTXEHHBOMDDPW-ORIPQNMZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=C(C=C4)C(C)C)/O)OCC=C
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=C(C=C4)C(C)C)O)OCC=C

Introduction

The compound 4-[4-(Allyloxy)-3-methylbenzoyl]-3-hydroxy-5-(4-isopropylphenyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule belonging to the class of pyrrolones. It features a unique arrangement of functional groups, including an allyloxy group, a hydroxyl group, and a morpholinyl substituent, which contribute to its potential reactivity and biological interactions. This compound is of interest due to its diverse biological activities and potential applications in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves multiple steps, often requiring careful control of reaction conditions to ensure the formation of the desired product. While specific synthesis protocols are not detailed in the available literature, similar compounds often involve reactions such as alkylation, acylation, and condensation reactions to assemble the complex structure.

Biological Activities and Applications

This compound exhibits various biological activities due to its functional groups, which can interact with enzymes or receptors in biological systems. Potential applications include:

• Anti-inflammatory Properties: The hydroxy and isopropyl groups may contribute to anti-inflammatory effects.

• Antioxidant Activity: The allyloxy group is known for antioxidant properties in simpler analogs.

• Neuroprotective Effects: The morpholine ring may offer neuroprotective benefits.

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Aspects
3-Hydroxy-4-(isopropyl)benzoyl derivative	Contains hydroxy and isopropyl groups	Focus on anti-inflammatory properties
4-Allyloxyphenol	Simple phenolic structure with allyloxy	Known for antioxidant activity
Morpholine-based pyrrolone	Incorporates morpholine and pyrrolone rings	Potential neuroprotective effects